Cas no 21442-55-7 (2-(2,4-Dinitrophenyl)cyclohexanone)

• Product Name: 2-(2,4-Dinitrophenyl)cyclohexanone
• CAS No: 21442-55-7
• MF: C₁₂H₁₂N₂O₅
• MW: 264.234083175659
• CID: 1087694
• PubChem ID: 2763811
• Update Time: 2025-05-21

2-(2,4-Dinitrophenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dinitrophenyl)cyclohexanone
• 2-(2,4-dinitrophenyl)cyclohexan-1-one
• 2-(2',4'-Dinitrophenyl)cyclohexanon
• 2,6-DIMETHY-L-PHENYLALANINE
• dinitrophenylcyclohexanone
• MFCD02186041
• o-(2,4-dinitrophenyl)cyclohexanone
• 21442-55-7
• 2-(2,4-dinitrophenyl)-cyclohexan-1-one
• AKOS005070215
• J-505482
• Oprea1_020452
• 3R-0086
• DTXSID60377149

• MDL： MFCD02186041
• Inchi： 1S/C12H12N2O5/c15-12-4-2-1-3-10(12)9-6-5-8(13(16)17)7-11(9)14(18)19/h5-7,10H,1-4H2
• InChI Key： ROTZVJSALNNSKR-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.07500
• Monoisotopic Mass: 264.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Melting Point: 99-101,5°C
• PSA: 108.71000
• LogP: 3.77610

2-(2,4-Dinitrophenyl)cyclohexanone Security Information

• HazardClass：IRRITANT

Additional information on 2-(2,4-Dinitrophenyl)cyclohexanone

Chemical Profile of 2-(2,4-Dinitrophenyl)cyclohexanone (CAS No. 21442-55-7)

2-(2,4-Dinitrophenyl)cyclohexanone, identified by its Chemical Abstracts Service (CAS) number 21442-55-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its cyclohexanone backbone substituted with a 2,4-dinitrophenyl group, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and a subject of interest in medicinal research.

The molecular structure of 2-(2,4-Dinitrophenyl)cyclohexanone consists of a six-membered cyclohexane ring functionalized with a carbonyl group (C=O) at one position and a 2,4-dinitrophenyl moiety attached to another carbon. The presence of nitro groups (NO₂) on the aromatic ring introduces significant electron-withdrawing effects, which influence the compound's reactivity and electronic properties. This feature makes it particularly useful in various chemical transformations, including condensation reactions, nucleophilic additions, and catalytic processes.

In recent years, 2-(2,4-Dinitrophenyl)cyclohexanone has been explored as a key intermediate in the synthesis of biologically active molecules. Its structural framework provides a versatile platform for further functionalization, enabling the development of novel compounds with potential therapeutic applications. Researchers have leveraged its reactivity to create derivatives that exhibit interesting pharmacological properties, such as antimicrobial and anti-inflammatory effects.

One of the most compelling aspects of 2-(2,4-Dinitrophenyl)cyclohexanone is its role in the development of advanced materials. The combination of its rigid cyclohexane ring and the electron-deficient aromatic system makes it an excellent candidate for applications in organic electronics and photochemistry. For instance, studies have demonstrated its utility in the synthesis of light-emitting diodes (LEDs) and photovoltaic materials due to its ability to absorb and emit light efficiently.

The chemical behavior of 2-(2,4-Dinitrophenyl)cyclohexanone is further influenced by its solubility characteristics. While it exhibits limited solubility in water due to its nonpolar nature, it dissolves readily in organic solvents such as dichloromethane, ethanol, and acetonitrile. This solubility profile is advantageous for pharmaceutical applications, where solubility is often a critical factor in drug formulation and delivery.

Recent advancements in computational chemistry have enhanced our understanding of 2-(2,4-Dinitrophenyl)cyclohexanone's reactivity. Molecular modeling studies have revealed insights into how the nitro groups interact with various catalysts and substrates, providing a theoretical basis for optimizing synthetic routes. These computational approaches have also been used to predict the compound's behavior under different reaction conditions, thereby facilitating the design of more efficient synthetic strategies.

The pharmaceutical industry has shown particular interest in 2-(2,4-Dinitrophenyl)cyclohexanone due to its potential as a precursor for drug candidates. Researchers have synthesized several derivatives of this compound that exhibit promising biological activity. For example, modifications to the cyclohexanone ring or the aromatic substituents have led to compounds with enhanced binding affinity to specific biological targets. Such findings highlight the compound's versatility as a building block in medicinal chemistry.

Moreover, 2-(2,4-Dinitrophenyl)cyclohexanone has found applications in analytical chemistry as a reference standard for spectroscopic techniques. Its well-defined structure and distinct spectral signature make it an ideal candidate for calibrating instruments such as nuclear magnetic resonance (NMR) spectrometers and mass spectrometers. This application underscores its importance not only as a synthetic intermediate but also as a tool for scientific research.

The environmental impact of 2-(2,4-Dinitrophenyl)cyclohexanone is another area of consideration. While it does not pose significant environmental hazards due to its stable molecular structure, proper handling and disposal are essential to minimize any potential risks associated with its use in industrial processes. Regulatory guidelines recommend adherence to standard chemical safety protocols to ensure safe handling throughout its lifecycle.

In conclusion, 2-(2,4-Dinitrophenyl)cyclohexanone (CAS No. 21442-55-7) is a multifaceted compound with diverse applications spanning pharmaceuticals、materials science，and analytical chemistry。 Its unique structural features，reactivity，and versatility make it an invaluable asset in both academic research and industrial development。 As our understanding of its properties continues to evolve，we can anticipate further innovative uses emerging from ongoing scientific investigations。